Cas no 2171967-54-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
• CAS No: 2171967-54-5
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5966834
• PubChem ID: 165537138
• Update Time: 2025-10-28

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid
• EN300-1510880
• 2171967-54-5
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-3-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-18(13-26(32)33)16-29-25(31)14-19(15-28(2,3)4)30-27(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,13-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BAEVVLAFPAQMQQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C)CC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid

Comprehensive Guide to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2171967-54-5)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid (CAS No. 2171967-54-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound has gained significant attention in pharmaceutical research due to its unique structural features, including the Fmoc protecting group and branched alkyl chain, which make it valuable for developing novel therapeutic agents and biochemical probes.

The growing interest in peptide-based drugs and targeted drug delivery systems has increased demand for specialized building blocks like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid. Researchers frequently search for information about its synthetic applications, solubility properties, and compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound's CAS number 2171967-54-5 serves as a crucial identifier for procurement and regulatory documentation.

From a chemical perspective, this compound features several notable characteristics. The Fmoc group provides excellent protection for the amine functionality during peptide elongation while being readily cleaved under mild basic conditions. The 5,5-dimethylhexanamido moiety contributes to enhanced lipophilicity, which can be advantageous for improving membrane permeability in drug candidates. The 3-methylbutanoic acid terminus offers a convenient handle for further derivatization or conjugation reactions.

In biomedical research, this compound finds applications in developing peptide therapeutics, protein engineering, and chemical biology tools. Scientists often inquire about optimal storage conditions (typically -20°C under inert atmosphere) and handling procedures to maintain the compound's stability. The Fmoc-protected amino acid derivative is particularly valuable for constructing peptide libraries used in high-throughput screening for drug discovery.

The synthesis and utilization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid align with current trends in precision medicine and personalized therapeutics. Its structural complexity allows for the creation of customized peptide sequences with tailored physicochemical properties. Researchers frequently search for technical data regarding its coupling efficiency, racemization risk, and compatibility with automated synthesizers.

Quality control aspects of CAS 2171967-54-5 are critical for research applications. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify purity and structural integrity. The compound's stability under various conditions and compatibility with common reagents are frequent topics of inquiry among synthetic chemists.

From a commercial perspective, the demand for Fmoc-protected building blocks like this compound continues to grow alongside advancements in peptide drug development. Suppliers often provide technical support regarding its solubility in common organic solvents (such as DMF or DCM) and recommended coupling reagents for efficient incorporation into peptide chains. The 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid represents a valuable tool for researchers working at the intersection of organic chemistry and biological sciences.

Recent innovations in peptide-based therapeutics have highlighted the importance of specialized amino acid derivatives. The unique structural features of CAS 2171967-54-5 enable the creation of modified peptide backbones with enhanced stability or biological activity. This aligns with current research trends focusing on metabolically stable peptides and cell-penetrating constructs for drug delivery applications.

For researchers considering this compound, understanding its handling requirements and storage stability is essential. The Fmoc group is sensitive to prolonged exposure to light and moisture, requiring proper storage conditions. Technical inquiries often focus on the compound's compatibility with microwave-assisted peptide synthesis and optimized coupling conditions for challenging sequences.

The future applications of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-3-methylbutanoic acid may expand into emerging areas such as peptide materials science and biohybrid systems. Its structural versatility makes it a candidate for developing functional biomaterials with precisely controlled properties. As the field of peptide engineering advances, specialized building blocks like this will continue to play a crucial role in academic and industrial research.